Cas no 1240567-58-1 (1-(3-Methylpiperazin-1-yl)-3-phenylpropan-1-one)

• Product Name: 1-(3-Methylpiperazin-1-yl)-3-phenylpropan-1-one
• CAS No: 1240567-58-1
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• MDL: MFCD16811452
• CID: 4690146
• Update Time: 2023-08-15

1-(3-Methylpiperazin-1-yl)-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylpiperazin-1-yl)-3-phenylpropan-1-one
• 3-Methyl-1-(3-phenylpropanoyl)piperazine
• CC1CN(CCN1)C(=O)CCC1=CC=CC=C1
• 1-(3-Methylpiperazin-1-yl)-3-phenylpropan-1-one

• MDL： MFCD16811452
• Inchi： 1S/C14H20N2O/c1-12-11-16(10-9-15-12)14(17)8-7-13-5-3-2-4-6-13/h2-6,12,15H,7-11H2,1H3
• InChI Key： QOUXHIIZYIRPPH-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)N1CCNC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines